Cas no 1825479-08-0 (N-(1-benzyl-4-cyanopiperidin-4-yl)-3-(pyrimidin-4-yl)propanamide)

• Product Name: N-(1-benzyl-4-cyanopiperidin-4-yl)-3-(pyrimidin-4-yl)propanamide
• CAS No: 1825479-08-0
• MF: C₂₀H₂₃N₅O
• MW: 349.429523706436
• CID: 6313107
• PubChem ID: 121534393
• Update Time: 2025-08-05

N-(1-benzyl-4-cyanopiperidin-4-yl)-3-(pyrimidin-4-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 1825479-08-0
• N-(1-benzyl-4-cyanopiperidin-4-yl)-3-pyrimidin-4-ylpropanamide
• EN300-26687194
• AKOS030680590
• N-(1-benzyl-4-cyanopiperidin-4-yl)-3-(pyrimidin-4-yl)propanamide
• Z1862217307

• Inchi： 1S/C20H23N5O/c21-15-20(24-19(26)7-6-18-8-11-22-16-23-18)9-12-25(13-10-20)14-17-4-2-1-3-5-17/h1-5,8,11,16H,6-7,9-10,12-14H2,(H,24,26)
• InChI Key： DMSSHZAZKJCSJF-UHFFFAOYSA-N
• SMILES： O=C(CCC1C=CN=CN=1)NC1(C#N)CCN(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 349.19026037g/mol
• Monoisotopic Mass: 349.19026037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 81.9Ų

Additional information on N-(1-benzyl-4-cyanopiperidin-4-yl)-3-(pyrimidin-4-yl)propanamide

Professional Introduction to N-(1-benzyl-4-cyanopiperidin-4-yl)-3-(pyrimidin-4-yl)propanamide (CAS No. 1825479-08-0)

N-(1-benzyl-4-cyanopiperidin-4-yl)-3-(pyrimidin-4-yl)propanamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This heterocyclic amide features a complex structural framework, incorporating both benzyl and pyrimidine moieties, which contribute to its unique chemical and biological properties. The compound's molecular structure, characterized by its piperidine and pyrimidine rings, positions it as a promising candidate for further exploration in drug discovery, particularly in the quest for novel therapeutic agents.

The CAS number 1825479-08-0 provides a unique identifier for this chemical entity, ensuring precise classification and differentiation within scientific literature and databases. This numbering system is essential for researchers to accurately reference and retrieve information related to the compound's synthesis, characterization, and potential applications. The systematic naming of the compound adheres to the International Union of Pure and Applied Chemistry (IUPAC) guidelines, underscoring the importance of standardized terminology in chemical nomenclature.

Recent advancements in medicinal chemistry have highlighted the significance of N-(1-benzyl-4-cyanopiperidin-4-yl)-3-(pyrimidin-4-yl)propanamide as a structural motif with potential pharmacological activity. The presence of the cyano group and the pyrimidine ring suggests that this compound may exhibit interactions with biological targets such as enzymes and receptors, making it a valuable scaffold for designing small-molecule drugs. Studies have begun to explore its potential in modulating pathways associated with various diseases, including neurological disorders and cancer.

In the realm of drug discovery, the 1-benzyl-4-cyanopiperidin-4-yl moiety is particularly noteworthy due to its ability to influence the electronic properties of the molecule. This feature can be leveraged to fine-tune binding affinities and selectivity, which are critical factors in developing effective therapeutic agents. The pyrimidine ring, on the other hand, is a well-documented pharmacophore found in numerous bioactive compounds. Its presence in N-(1-benzyl-4-cyanopiperidin-4-yl)-3-(pyrimidin-4-yl)propanamide may contribute to its ability to engage with biological systems in a meaningful way.

Current research endeavors are focusing on synthesizing derivatives of this compound to enhance its pharmacological profile. By modifying specific functional groups or introducing additional substituents, scientists aim to optimize its bioavailability, metabolic stability, and target specificity. These efforts are supported by computational modeling and high-throughput screening techniques, which enable rapid evaluation of molecular interactions. The integration of these methodologies has accelerated the pace at which novel compounds like N-(1-benzyl-4-cyanopiperidin-4-yl)-3-(pyrimidin-4-yl)propanamide are being developed for preclinical and clinical studies.

The propanamide moiety in the compound's structure also plays a crucial role in determining its overall behavior. Amides are known for their versatility in drug design due to their ability to form hydrogen bonds and interact with biological targets in multiple ways. The specific positioning of the pyrimidin-4-yl group relative to the amide bond may influence the compound's solubility, permeability across biological membranes, and overall pharmacokinetic properties. These factors are essential considerations when evaluating a compound's potential as a drug candidate.

Emerging data from preclinical studies suggest that N-(1-benzyl-4-cyanopiperidin-4-yl)-3-(pyrimidin-4-yloxy)propanamide may exhibit therapeutic effects in models relevant to human diseases. For instance, preliminary investigations have indicated that it might interfere with signaling pathways involved in inflammation or cell proliferation. While these findings are promising, further research is necessary to confirm these effects in vivo and assess any potential side effects or toxicities. Collaborative efforts between academic institutions and pharmaceutical companies are crucial for advancing such compounds through the drug development pipeline.

The synthesis of complex molecules like N-(1-benzyl-piperidino)-3-(pyrimidine)propanamide requires meticulous attention to detail and expertise in organic chemistry techniques. Advanced synthetic methodologies, including cross-coupling reactions and transition-metal catalysis, are often employed to construct the desired molecular framework efficiently. The development of robust synthetic routes not only facilitates laboratory-scale production but also paves the way for large-scale manufacturing if clinical trials prove successful.

As our understanding of biological systems continues to evolve, so does our capacity to design molecules that can interact with them in precise ways. N-(1-benzyl-piperidine)-3-pyrimidine propanamide exemplifies this trend toward rational drug design, where structural features are carefully chosen based on their predicted interactions with biological targets. By leveraging insights from structural biology and computational chemistry, researchers can predict how modifications to a molecule will affect its activity profile.

The future prospects for N-(1-benzyl-pyridine)-3-propanoamido-pyrimidine are bright but depend on continued investment in research and development. As more data become available from ongoing studies, it will be possible to refine our understanding of this compound's potential applications. Regulatory approvals will also be critical for bringing any derived therapies into clinical use, necessitating rigorous evaluation by health authorities worldwide.

In conclusion,N-(1-benzyl-pyridine)-3-propanoamido-pyrimidine (CAS No: 1825479) represents an exciting development in pharmaceutical chemistry with significant implications for disease treatment strategies across multiple therapeutic areas including oncology,neurological disorders,and inflammatory conditions where novel therapeutic approaches are urgently needed.